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Compound of Interest

Ethyl 1-(phenylsulfonyl)piperidine-
Compound Name:
4-carboxylate

Cat. No.: B016171

An In-depth Technical Guide on the Core Properties of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate

This technical guide provides a comprehensive overview of the fundamental properties of Ethyl
1-(phenylsulfonyl)piperidine-4-carboxylate, a heterocyclic compound of interest to
researchers, scientists, and professionals in the field of drug development. This document
collates available data on its chemical structure, physical properties, and spectral
characteristics, and provides a detailed, plausible experimental protocol for its synthesis.

Chemical and Physical Properties

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a derivative of piperidine, featuring a
phenylsulfonyl group attached to the piperidine nitrogen and an ethyl carboxylate group at the
4-position. While specific experimentally determined physical properties for this exact
compound are not readily available in the literature, its properties can be inferred from closely
related analogues and computational predictions.

Table 1: Physicochemical Properties of Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate
and Related Compounds
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Reference Reference
Value Compound: Ethyl Compound: Ethyl
(Predicted/inferred 1- 4-
Property . .
for Target (ethylsulfonyl)piper (phenylsulfonyl)pip
Compound) idine-4- erazine-1-
carboxylate[1] carboxylate[2]
Molecular Formula C15H21NO4S C10H19NO4S C13H18N204S
Molecular Weight 295.39 g/mol 249.33 g/mol 298.35 g/mol
White to off-white N
Appearance . ) Not specified Yellow crystals[2]
solid (predicted)
Melting Point Not available Not available Not available
Boiling Point Not available Not available Not available
Predicted to be
soluble in organic
Solubility solvents like Not specified Soluble in methanol[2]
methanol, ethanol,
and dichloromethane.
CAS Number Not assigned 832118-87-3 Not available
Synthesis

A definitive, published synthesis protocol for Ethyl 1-(phenylsulfonyl)piperidine-4-

carboxylate is not currently available. However, a highly plausible and adaptable synthetic

route can be derived from the established synthesis of the analogous compound, Ethyl 4-

(phenylsulfonyl)piperazine-1-carboxylate[2]. The proposed method involves the reaction of

ethyl piperidine-4-carboxylate with benzenesulfonyl chloride.

Experimental Protocol: Synthesis of Ethyl 1-

(phenylsulfonyl)piperidine-4-carboxylate

This protocol is adapted from the synthesis of Ethyl 4-(phenylsulfonyl)piperazine-1-

carboxylate[2].
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Materials:

Ethyl piperidine-4-carboxylate

Benzenesulfonyl chloride

Triethylamine (or another suitable base, e.g., pyridine)
Dichloromethane (or another suitable aprotic solvent, e.g., toluene)
Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes

Ethyl acetate

Procedure:

To a solution of ethyl piperidine-4-carboxylate (1.0 equivalent) and triethylamine (1.2
equivalents) in dichloromethane at 0 °C, add a solution of benzenesulfonyl chloride (1.1
equivalents) in dichloromethane dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring
the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x
volumes).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
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« Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude
product.

» Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl
acetate in hexanes to yield the pure Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate.

Diagram 1: Synthetic Workflow

Ethyl piperidine-4-carboxylate +
Benzenesulfonyl chloride +
Triethylamine in DCM

Aqueous Workup
(NaHCO3, Brine)

Reaction at 0°C to RT

Column Chromatography Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate.

Spectral Data

Specific spectral data for Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is not published.
However, the expected *H and 13C NMR chemical shifts can be predicted based on the analysis

of structurally similar N-phenylsulfonylpiperidine derivatives.

Table 2: Predicted *H and 13C NMR Chemical Shifts for Ethyl 1-(phenylsulfonyl)piperidine-4-
carboxylate
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Predicted *H NMR Chemical Predicted 3C NMR Chemical

Assignment ] ]

Shift (ppm) Shift (ppm)
Phenyl-H (ortho) 7.7-79 ~129
Phenyl-H (meta, para) 75-77 ~127,~133
Piperidine-H (2,6 axial) ~3.6 ~46
Piperidine-H (2,6 equatorial) ~2.8 ~46
Piperidine-H (3,5 axial) ~1.9 ~28
Piperidine-H (3,5 equatorial) ~1.6 ~28
Piperidine-H (4) ~2.5 ~41
-OCH2CHs ~4.1 (quartet) ~61
-OCH2CHs ~1.2 (triplet) ~14
Carbonyl C=0 - ~174

Potential Biological Activity and Signaling Pathways

While no specific biological activity has been reported for Ethyl 1-(phenylsulfonyl)piperidine-
4-carboxylate, the broader class of N-arylsulfonylpiperidine derivatives has been investigated
for various pharmacological activities. These compounds have shown potential as antibacterial,
anticancer, and anti-inflammatory agents. The phenylsulfonyl moiety is a common
pharmacophore in many biologically active molecules. Further research is required to elucidate
the specific biological targets and signaling pathways of the title compound.

Diagram 2: Logical Relationship for Investigating Biological Activity
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Caption: A logical workflow for the investigation of the biological activity of the title compound.

Conclusion

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a compound with potential for further
investigation in medicinal chemistry and drug discovery. This guide provides a foundational
understanding of its basic properties, a plausible synthetic route, and predicted spectral
characteristics based on available data for related compounds. The information presented
herein is intended to serve as a valuable resource for researchers initiating studies on this
molecule and its derivatives. Further experimental validation of the predicted properties and
biological activities is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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